Cas no 1039952-20-9 (1-(2,4-Dichlorophenyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(2,4-Dichlorophenyl)cyclohexane-1-carboxylic acid
• CAS No: 1039952-20-9
• MF: C₁₃H₁₄Cl₂O₂
• MW: 273.155062198639
• MDL: MFCD11037151
• CID: 4569179
• PubChem ID: 28937760
• Update Time: 2025-06-11

1-(2,4-Dichlorophenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichlorophenyl)cyclohexane-1-carboxylic acid
• Z2379087861
• 1-(2,4-Dichlorophenyl)cyclohexane-1-carboxylic acid

• MDL： MFCD11037151
• Inchi： 1S/C13H14Cl2O2/c14-9-4-5-10(11(15)8-9)13(12(16)17)6-2-1-3-7-13/h4-5,8H,1-3,6-7H2,(H,16,17)
• InChI Key： AFBIJLOTJNPIIN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(C(=O)O)CCCCC1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 236.9±20.0 °C at 760 mmHg
• Flash Point: 97.1±21.8 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(2,4-Dichlorophenyl)cyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2,4-Dichlorophenyl)cyclohexane-1-carboxylic acid

Introduction to 1-(2,4-Dichlorophenyl)cyclohexane-1-carboxylic acid (CAS No. 1039952-20-9)

1-(2,4-Dichlorophenyl)cyclohexane-1-carboxylic acid (CAS No. 1039952-20-9) is a compound of significant interest in the fields of organic chemistry and medicinal chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in pharmaceutical research and development. The compound's structure consists of a cyclohexane ring attached to a carboxylic acid group and a 2,4-dichlorophenyl substituent, which imparts specific chemical and biological properties.

The synthesis of 1-(2,4-Dichlorophenyl)cyclohexane-1-carboxylic acid involves multi-step reactions that highlight the complexity and precision required in organic synthesis. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes to produce this compound. For instance, the use of transition-metal catalysts and green solvents has significantly reduced the environmental impact of its production process.

In terms of its physical properties, 1-(2,4-Dichlorophenyl)cyclohexane-1-carboxylic acid is a white crystalline solid with a melting point of approximately 150°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

The biological activity of 1-(2,4-Dichlorophenyl)cyclohexane-1-carboxylic acid has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Additionally, preliminary studies have indicated that it can induce apoptosis in cancer cells, suggesting its potential as an anti-cancer agent.

Mechanistically, the anti-inflammatory effects of 1-(2,4-Dichlorophenyl)cyclohexane-1-carboxylic acid are attributed to its ability to modulate key signaling pathways involved in inflammation. Specifically, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the regulation of inflammatory responses. By targeting this pathway, the compound can effectively reduce inflammation without causing significant side effects.

In the context of cancer research, 1-(2,4-Dichlorophenyl)cyclohexane-1-carboxylic acid has been found to induce cell cycle arrest and apoptosis in various cancer cell lines. Studies have shown that it can disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. These findings have led to further investigations into its potential as a therapeutic agent for cancer treatment.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2,4-Dichlorophenyl)cyclohexane-1-carboxylic acid in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported. However, more extensive studies are needed to fully understand its therapeutic potential and optimize its use in clinical settings.

Beyond its direct applications in medicine, 1-(2,4-Dichlorophenyl)cyclohexane-1-carboxylic acid also serves as an important intermediate in the synthesis of other bioactive compounds. Its unique structure makes it a valuable building block for the development of novel drugs and chemical probes for biological research.

In conclusion, 1-(2,4-Dichlorophenyl)cyclohexane-1-carboxylic acid (CAS No. 1039952-20-9) is a multifaceted compound with significant potential in both research and therapeutic applications. Its anti-inflammatory and anti-cancer properties make it an exciting area of focus for ongoing studies. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic uses will emerge, further solidifying its importance in the field of medicinal chemistry.